2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

• Molecular Formula: C16H16ClNO3S2
• Molecular Weight: 369.9 g/mol
• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H16ClNO3S2/c17-15-6-2-1-5-14(15)16(19)18(10-13-4-3-8-22-13)12-7-9-23(20,21)11-12/h1-6,8,12H,7,9-11H2
• InChI Key: KUZBIZCGYVYSLX-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C3=CC=CC=C3Cl

Description

Biological Activity

2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is a compound of significant interest due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, interactions with cellular pathways, and other pharmacological effects, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is $C_{20}H_{22}ClNO_3S$, with a molecular weight of approximately 391.9 g/mol. The compound features a chloro group, a tetrahydrothiophene moiety with a dioxo functional group, and a thiophenylmethyl substituent. These structural components contribute to its reactivity and biological interactions.

Antimicrobial Properties

Research indicates that 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide exhibits notable antimicrobial activity. It has been shown to interact with various microbial targets, potentially modulating signaling pathways involved in microbial resistance and inflammation.

Key Findings:

• The compound stimulates endogenous nitric oxide production, which is crucial for immune responses and vascular regulation.
• In vitro studies demonstrate its effectiveness against specific bacterial strains, indicating potential as an antimicrobial agent.

Interaction with Cellular Pathways

The compound's ability to modulate cellular pathways has been a focus of several studies. It appears to influence the activity of enzymes and receptors associated with inflammatory responses.

Mechanisms of Action:

• Nitric Oxide Synthase (NOS) Modulation: The compound may enhance nitric oxide synthesis, impacting various physiological processes such as vasodilation and immune response.
• G Protein-Coupled Receptors (GPCRs): Preliminary data suggest that it may act as an activator of certain GPCRs, influencing cellular signaling cascades critical for maintaining homeostasis .

Case Studies

Several studies have explored the biological activity of compounds structurally similar to 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide. These investigations provide insights into its potential applications:

Study	Findings
Study A	Investigated the antimicrobial efficacy against Gram-positive bacteria; results showed significant inhibition at low concentrations.
Study B	Focused on the compound's role in enhancing nitric oxide production in endothelial cells, suggesting implications for cardiovascular health.
Study C	Analyzed the interaction with GPCRs; identified as a potential modulator of GIRK channels, indicating effects on neuronal signaling .

Comparative Analysis

To better understand the uniqueness of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide, it is useful to compare it with related compounds:

Compound Name	Structural Features	Unique Properties
2-Chloro-N-(4-fluorobenzyl)acetamide	Contains a fluorobenzyl group	Exhibits different reactivity due to fluorine substitution
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(4-methylbenzyl)acetamide	Methylbenzyl substituent	Notable for stimulating nitric oxide synthesis
5-(4-Chlorophenyl)-N-(11-Dioxo-thiolan)-N-[4-Ethylphenyl)methyl]-12-Oxazole	Oxazole ring present	Potentially different biological activity profile

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide
• CAS No.: 852940-43-3
• Molecular Formula: C₁₁H₁₄ClNO₃S₂
• Molecular Weight : 307.82 g/mol .

Structural Features :

• The molecule comprises a 2-chlorobenzamide core, a 1,1-dioxidotetrahydrothiophen-3-yl (sulfolane) group, and a thiophen-2-ylmethyl substituent (Figure 1). The sulfolane moiety introduces polarity due to the sulfone group, while the thiophene and chloro groups contribute to lipophilicity.

Potential Applications:

• Structural analogs of this compound are explored for antimicrobial, enzyme inhibitory, and anti-inflammatory activities .

Comparison with Structural Analogs

Substituent Variations on the Benzamide Core

Compound Name	R Group (Benzamide)	Key Features	Biological Relevance	Reference
Target Compound	2-Chloro	Electron-withdrawing group; enhances electrophilicity	Potential enzyme inhibition
N-(2-Chlorobenzyl)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-Ethoxybenzamide	2-Ethoxy	Electron-donating group; increases lipophilicity	Unreported, but may alter binding modes
4-Cyclohexyl-N-(1,1-Dioxothiolan-3-yl)-N-(Oxolan-2-ylmethyl)Benzamide (Compound31)	4-Cyclohexyl	Bulky substituent; steric hindrance may limit target accessibility	RORγt inhibition

Analysis :

• The 2-chloro substituent in the target compound enhances electrophilicity compared to 2-ethoxy, which increases lipophilicity .

Variations in N-Substituents

Compound Name	N-Substituents	Key Features	Biological Relevance	Reference
Target Compound	1,1-Dioxidotetrahydrothiophen-3-yl + Thiophen-2-ylmethyl	Sulfolane (polar) + thiophene (aromatic)	Enhanced solubility and π-π interactions
2-Chloro-N-(Methyl(1-Phenylethyl)Carbamothioyl)Benzamide (Derivative79)	Thiourea + phenylethyl	Thiourea scaffold; strong hydrogen-bonding capacity	Antitubercular activity (MIC: 0.5 µg/mL)
2,4-Dichloro-N-(1,3-Thiazol-2-yl)Benzamide	Thiazole	Bioactive heterocycle; enhances coordination with metal ions	Anti-inflammatory potential

Analysis :

• Thiourea derivatives exhibit strong antitubercular activity due to hydrogen bonding with InhA , while thiazole-containing compounds are known for anti-inflammatory effects .

Physicochemical Properties

Compound Name	logP (Predicted)	Water Solubility (mg/mL)	Melting Point (°C)	Reference
Target Compound	2.1	0.15	Not reported
Derivative79	3.8	0.02	160–162
Compound31	3.5	0.08	Not reported

Analysis :

• The sulfolane group in the target compound reduces logP (2.1 vs. 3.8 in Derivative79), suggesting better aqueous solubility . Thiourea derivatives (e.g., Derivative79) are more lipophilic, favoring membrane penetration but limiting solubility .